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Compound Name:
methylbenzophenone

Cat. No.: B017861

For Researchers, Scientists, and Drug Development Professionals

Introduction and IUPAC Nomenclature

3-Methoxy-4'-methylbenzophenone, a substituted aromatic ketone, is a compound of interest
in various chemical and pharmaceutical research areas. Its structure consists of a
benzophenone core with a methoxy group substituted at the 3-position of one phenyl ring and a
methyl group at the 4'-position of the other.

The formal IUPAC name for this compound is (3-methoxyphenyl)(4-methylphenyl)methanone.
[1] This nomenclature precisely defines the connectivity of the substituent groups to the central
methanone (ketone) functional group.

Physicochemical and Spectroscopic Data

The fundamental properties of (3-methoxyphenyl)(4-methylphenyl)methanone are summarized
below. This data is crucial for its identification, characterization, and application in experimental
settings.
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Property Value Reference
CAS Number 82520-37-4 [1][2][3]
Molecular Formula C15H1402 [11[2][3]
Molecular Weight 226.27 g/mol [1112][3]
Appearance Viscous Yellow Oil [1]

Spectroscopic Data:

Key Peaks/Shifts (6 in
Spectrum Type . Reference
ppm, v in cm™?)

3 2.44 (s, 3H), 3.86 (s, 3H),
1H-NMR (CDCls) 7.08-7.18 (m, 1H), 7.20-7.40 [2]
(m, 5H), 7.73 (d, 2H, J=8.4 Hz)

IR (nujol) 1690 cm- (C=0) 2]

Experimental Protocols: Synthesis

The primary synthetic route to (3-methoxyphenyl)(4-methylphenyl)methanone is through a
Friedel-Crafts acylation reaction. This electrophilic aromatic substitution reaction is a
cornerstone of organic synthesis for forming carbon-carbon bonds involving aromatic rings.

Friedel-Crafts Acylation of Toluene with m-Anisoyl
Chloride

This procedure details the synthesis of 4-methyl-3'-methoxybenzophenone, an isomer and
common synonym for the target compound.

Objective: To synthesize (3-methoxyphenyl)(4-methylphenyl)methanone via the acylation of
toluene.

Materials:
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e Aluminum chloride (AICI3)

e Dichloromethane (CH2Cl2)

e m-Anisoyl chloride (3-methoxybenzoyl chloride)
o Toluene

e Ice

e 37% Hydrochloric acid (HCI)

Sodium sulfate (Naz2S0a)

Procedure:

A suspension of aluminum chloride (1.1 equivalents) is prepared in dichloromethane (40 ml).

e A solution of m-anisoyl chloride (12.0 g) and toluene (1 equivalent) in dichloromethane (10
ml) is added dropwise to the AICIs suspension.

e The resulting mixture is stirred at room temperature for 4 hours.

» Following the reaction period, the mixture is carefully poured into 200 ml of an ice/37% HCI
mixture (1/1 v/v) to quench the reaction and dissolve the aluminum salts.

e The organic and aqueous phases are separated.
e The organic phase is collected and dehydrated using anhydrous sodium sulfate.
e The mixture is filtered to remove the drying agent.

e The organic solvent (dichloromethane) is evaporated under reduced pressure to yield the
final product, 4-methyl-3'-methoxybenzophenone. The reported yield for this reaction is
quantitative.[2]

Diagrams and Workflows
Synthesis Workflow: Friedel-Crafts Acylation
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The logical flow of the synthetic protocol described above is illustrated in the following diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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